(R)-2-Amino-2-cyclohexylethanol

• IUPAC Name: (2R)-2-amino-2-cyclohexylethanol
• InChI: InChI=1S/C8H17NO/c9-8(6-10)7-4-2-1-3-5-7/h7-8,10H,1-6,9H2/t8-/m0/s1
• InChI Key: VJJORIDDPKCJTI-QMMMGPOBSA-N
• Canonical SMILES: C1CCC(CC1)C(CO)N
• Isomeric SMILES: C1CCC(CC1)[C@H](CO)N
• Molecular Formula: C8H17NO
• Molecular Weight: 143.23 g/mol

Description

(R)-2-Amino-2-cyclohexylethanol, also known as (R)-Aminocyclohexanol, is an important chiral secondary amine and a key intermediate in the synthesis of various biologically active compounds. It is used in the synthesis of various drugs, including anti-inflammatory agents, analgesics, and anti-cancer drugs. It is also used in the synthesis of various other pharmaceuticals and agrochemicals. In addition, (R)-Aminocyclohexanol is used in the synthesis of chiral auxiliaries and catalysts, which are important components in asymmetric synthesis. The synthesis of (R)-Aminocyclohexanol is relatively simple and can be achieved with a variety of methods.

Scientific Research Applications

1. Asymmetric Catalysis

(R)-2-Amino-2-cyclohexylethanol derivatives have been used as ligands in asymmetric catalysis. A study demonstrated the resolution of racemic 2-aminocyclohexanol derivatives, yielding enantiomers with high enantiomeric excess. These compounds were then applied in asymmetric phenyl transfer reactions and transfer hydrogenations, leading to products with high enantioselectivity (Schiffers et al., 2006).

2. Molecular Recognition

Optically pure derivatives of 2-aminocyclohexanol have been utilized in molecular recognition. One study used these compounds as chiral solvating agents for differentiating the enantiomers of various acids through NMR or fluorescence spectroscopy, highlighting their potential in practical applications for quantitative determination (Khanvilkar & Bedekar, 2018).

3. Spectroscopic Studies

Spectroscopic studies of similar compounds, like (R)-2-Amino-1-PhenylEthanol, involved comprehensive analyses using various techniques such as FT-IR, FT-Raman, NMR, and UV. These studies aimed at understanding the molecular structure and properties, potentially aiding in the development of new materials or pharmaceutical applications (Subashini & Periandy, 2016).

4. Chiral Separation Techniques

These compounds have also been involved in developing techniques for chiral separation. For instance, a study on the enantiomeric separation of amino alcohols employed specific chiral stationary phases, showcasing the importance of such compounds in analytical chemistry and pharmaceuticals (Gallinelia et al., 1993).

5. Biocatalysis Applications

In biocatalysis, derivatives of (R)-2-Amino-2-cyclohexylethanol were used in the deracemization of racemic β-amino alcohols, leading to optically active forms. This process is crucial in the pharmaceutical industry for producing enantiomerically pure substances (Zhang et al., 2020).

6. Fluorescence Sensing

These compounds have also been explored for their potential in fluorescence sensing, particularly in recognizing chiral acids. Such applications highlight the versatility of (R)-2-Amino-2-cyclohexylethanol derivatives in analytical chemistry and diagnostic tools (Li et al., 2007).